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Compound of Interest

Compound Name: Potassium propionate

Cat. No.: B1260437 Get Quote

For laboratory professionals, ensuring a safe environment is paramount. This guide provides

essential safety protocols and logistical information for handling potassium propionate, a

compound commonly used as a preservative in the food and feed industries. Adherence to

these procedures will minimize risk and ensure proper disposal, fostering a secure and efficient

research setting.

Personal Protective Equipment (PPE) and Handling
When working with potassium propionate, which is classified as causing serious eye irritation

and may cause an allergic skin reaction, specific personal protective equipment is mandatory.

[1][2][3] Always consult the Safety Data Sheet (SDS) for the most detailed information.

Engineering Controls: Work in a well-ventilated area.[4][5] If dust generation is likely, use a

local exhaust system to minimize inhalation.[2]

Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles or a full-face shield are required where

dusting or splashing of solutions is possible.[1][2]

Skin Protection: Wear protective gloves and clean, body-covering clothing.[1][2]

Contaminated work clothing should not be allowed out of the workplace.[1][2]

Respiratory Protection: If dusts are generated, a NIOSH-approved respirator is necessary.[2]
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Handling Procedures:

Avoid contact with eyes, skin, and clothing.[1][2]

Minimize dust generation and accumulation.[1][5]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Store in a cool, dry, and well-ventilated area in a tightly closed container, protected from heat

and sunlight.[1][2]

Quantitative Data Summary
Hazard Classification GHS Hazard Statement

Precautionary Statement
Examples

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation[3]

P280: Wear eye

protection/face protection[1][2]

Skin Sensitization (Category 1)
H317: May cause an allergic

skin reaction[1][2][3]

P280: Wear protective

gloves/protective clothing[1][2]

Acute Toxicity, Oral (Category

4)

H302: Harmful if swallowed[1]

[2][3]

P270: Do not eat, drink or

smoke when using this

product[1][2]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Remove contact

lenses if present and easy to do. Continue

rinsing and seek medical attention.[1][2]

Skin Contact

Immediately wash skin with plenty of soap and

water for at least 15 minutes.[1][2] Remove

contaminated clothing and wash before reuse.

[1][2] If skin irritation or a rash occurs, get

medical advice/attention.[1][2]

Inhalation

Move the exposed person to fresh air.[1][2] If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[4]

Ingestion

If swallowed, give water to drink.[1][2] Do NOT

induce vomiting unless directed to do so by

medical personnel. Never give anything by

mouth to an unconscious person. Call a poison

center or doctor if you feel unwell.[1]

In case of a fire, use extinguishing media appropriate for the surrounding fire.[1][2] Firefighters

should wear full protective clothing and a self-contained breathing apparatus (SCBA).[1][2]

Disposal Plan
All waste materials must be disposed of in accordance with federal, state, and local

environmental control regulations. Do not mix with other waste. Handle uncleaned containers

as you would the product itself. Whatever cannot be saved for recovery or recycling should be

managed in an appropriate and approved waste disposal facility.[1]

Spill Response Workflow
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The following diagram outlines the procedural steps for managing a potassium propionate
spill.

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator if dusty)

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Use spark-proof tools)

Decontaminate Spill Area
(Wash with water)

Dispose of Waste
(Follow regulations)

Report the Incident

Click to download full resolution via product page
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Potassium Propionate Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

